Cas no 1820735-46-3 (Methyl 6-(butylamino)-5-nitropyridine-3-carboxylate)

• Product Name: Methyl 6-(butylamino)-5-nitropyridine-3-carboxylate
• CAS No: 1820735-46-3
• MF: C₁₁H₁₅N₃O₄
• MW: 253.254502534866
• CID: 4619545
• Update Time: 2025-05-21

Methyl 6-(butylamino)-5-nitropyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-(butylamino)-5-nitropyridine-3-carboxylate
• 3-Pyridinecarboxylic acid, 6-(butylamino)-5-nitro-, methyl ester

• Inchi： 1S/C11H15N3O4/c1-3-4-5-12-10-9(14(16)17)6-8(7-13-10)11(15)18-2/h6-7H,3-5H2,1-2H3,(H,12,13)
• InChI Key： OWOGOUUYKXSDFD-UHFFFAOYSA-N
• SMILES： C1=NC(NCCCC)=C([N+]([O-])=O)C=C1C(OC)=O

Additional information on Methyl 6-(butylamino)-5-nitropyridine-3-carboxylate

Comprehensive Overview of Methyl 6-(butylamino)-5-nitropyridine-3-carboxylate (CAS No. 1820735-46-3)

Methyl 6-(butylamino)-5-nitropyridine-3-carboxylate (CAS No. 1820735-46-3) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. This compound, characterized by its nitropyridine core and butylamino substituent, is a versatile intermediate in synthetic chemistry. Its unique structure makes it a valuable building block for designing novel molecules with potential applications in drug discovery and material science. Researchers are particularly interested in its nitro group and ester functionality, which offer opportunities for further chemical modifications.

In recent years, the demand for pyridine derivatives like Methyl 6-(butylamino)-5-nitropyridine-3-carboxylate has surged due to their role in developing small-molecule inhibitors and biologically active compounds. The compound’s CAS No. 1820735-46-3 is frequently searched in academic databases and chemical supplier catalogs, reflecting its growing relevance. One of the key trends driving interest in this compound is its potential application in targeted therapy and precision medicine, where researchers explore its interactions with specific biological targets. Additionally, its nitroaromatic properties align with the increasing focus on sustainable chemistry and green synthesis methods.

The synthesis of Methyl 6-(butylamino)-5-nitropyridine-3-carboxylate typically involves multi-step reactions, including nitration and esterification processes. These methods are optimized to achieve high yields and purity, which are critical for its use in downstream applications. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to characterize the compound, ensuring compliance with industry standards. The compound’s solubility and stability profiles are also extensively studied, as these properties influence its suitability for various formulations.

From a commercial perspective, Methyl 6-(butylamino)-5-nitropyridine-3-carboxylate is available through specialized chemical suppliers who cater to research institutions and pharmaceutical companies. Its CAS No. 1820735-46-3 serves as a unique identifier, facilitating procurement and regulatory compliance. The compound’s pricing and availability are often influenced by factors such as raw material costs and manufacturing scalability. As the pharmaceutical industry continues to prioritize high-value intermediates, this compound is expected to remain in demand.

Looking ahead, the potential applications of Methyl 6-(butylamino)-5-nitropyridine-3-carboxylate extend beyond traditional domains. Innovations in catalysis and nanotechnology may unlock new uses for this compound, particularly in advanced material synthesis. Furthermore, its role in medicinal chemistry is being explored in the context of drug repurposing and combinatorial chemistry. These emerging trends highlight the compound’s adaptability and long-term relevance in scientific research.

In conclusion, Methyl 6-(butylamino)-5-nitropyridine-3-carboxylate (CAS No. 1820735-46-3) represents a compelling example of how specialty chemicals contribute to advancements in science and technology. Its structural features, combined with its diverse applications, make it a subject of ongoing investigation. As researchers uncover new insights into its properties and potential, this compound is poised to play a pivotal role in shaping the future of chemical innovation.